4-{[(3-fluorophenyl)amino]sulfonyl}benzoic acid

• IUPAC Name: 4-[(3-fluorophenyl)sulfamoyl]benzoic acid
• InChI: InChI=1S/C13H10FNO4S/c14-10-2-1-3-11(8-10)15-20(18,19)12-6-4-9(5-7-12)13(16)17/h1-8,15H,(H,16,17)
• InChI Key: GVAXHYLGIFDFKI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)NS(=O)(=O)C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C13H10FNO4S
• Molecular Weight: 295.29 g/mol

Description

4-{[(3-fluorophenyl)amino]sulfonyl}benzoic acid, also known as FABS, is a synthetic compound that has been widely used in scientific research. It is a sulfonamide-based inhibitor that has been shown to be effective in inhibiting various enzymes and proteins.

Mechanism of Action

4-{[(3-fluorophenyl)amino]sulfonyl}benzoic acid is a sulfonamide-based inhibitor that binds to the active site of enzymes and proteins, thereby blocking their activity. The sulfonamide group of 4-{[(3-fluorophenyl)amino]sulfonyl}benzoic acid interacts with the zinc ion in the active site of carbonic anhydrase and MMPs, while the benzoic acid moiety interacts with other residues in the active site.
Biochemical and Physiological Effects:
4-{[(3-fluorophenyl)amino]sulfonyl}benzoic acid has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by blocking the activity of MMPs, which are involved in tumor invasion and metastasis. 4-{[(3-fluorophenyl)amino]sulfonyl}benzoic acid has also been shown to have anti-inflammatory effects by inhibiting the activity of MMPs, which are involved in the degradation of extracellular matrix proteins and the release of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

4-{[(3-fluorophenyl)amino]sulfonyl}benzoic acid has several advantages as an inhibitor for lab experiments. It is a potent and selective inhibitor of carbonic anhydrase and MMPs, which makes it a valuable tool for studying the role of these enzymes in physiological and pathological processes. 4-{[(3-fluorophenyl)amino]sulfonyl}benzoic acid is also stable and easy to handle, which makes it suitable for use in various experimental settings. However, 4-{[(3-fluorophenyl)amino]sulfonyl}benzoic acid has some limitations as an inhibitor. It has a relatively short half-life, which means that it may need to be administered multiple times during an experiment. 4-{[(3-fluorophenyl)amino]sulfonyl}benzoic acid may also have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the research on 4-{[(3-fluorophenyl)amino]sulfonyl}benzoic acid. One direction is to investigate the potential therapeutic applications of 4-{[(3-fluorophenyl)amino]sulfonyl}benzoic acid in various diseases such as cancer, inflammation, and osteoporosis. Another direction is to develop more potent and selective inhibitors based on the structure of 4-{[(3-fluorophenyl)amino]sulfonyl}benzoic acid. Finally, further studies are needed to elucidate the molecular mechanisms underlying the inhibitory effects of 4-{[(3-fluorophenyl)amino]sulfonyl}benzoic acid on enzymes and proteins.

Synthesis Methods

The synthesis of 4-{[(3-fluorophenyl)amino]sulfonyl}benzoic acid involves the reaction of 4-aminobenzenesulfonamide with 3-fluoroaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction results in the formation of 4-{[(3-fluorophenyl)amino]sulfonyl}benzoic acid, which can be purified through recrystallization or column chromatography.

Scientific Research Applications

4-{[(3-fluorophenyl)amino]sulfonyl}benzoic acid has been widely used in scientific research as an inhibitor of various enzymes and proteins. It has been shown to be effective in inhibiting carbonic anhydrase, a zinc-containing enzyme that plays a crucial role in many physiological processes such as acid-base balance, respiration, and bone resorption. 4-{[(3-fluorophenyl)amino]sulfonyl}benzoic acid has also been used as an inhibitor of matrix metalloproteinases (MMPs), a family of zinc-dependent enzymes that are involved in tissue remodeling, angiogenesis, and inflammation.